2-Chloro-2-methyl-3-phenylpropionitrile

• Molecular Formula: C10H10ClN
• Molecular Weight: 179.64 g/mol
• IUPAC Name: 2-chloro-2-methyl-3-phenylpropanenitrile
• InChI: InChI=1S/C10H10ClN/c1-10(11,8-12)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: STSIDRPRXXMJRL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)(C#N)Cl

Description

2-Chloro-2-methyl-3-phenylpropionitrile is a useful research compound. Its molecular formula is C10H10ClN and its molecular weight is 179.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure of Example I, 364 mmols of methacrylonitrile were reacted with 25 mmols of distilled aniline in 30 mL of acetonitrile and in the presence of 38 mmols of concentrated HCl and 2.5 mmols of cuprous oxide. The process resulted in an 87.9% yield of 2-chloro-2-methyl-3-phenylpropionitrile.